Cas no 461664-02-8 (1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride)

1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride is a high-purity chemical compound widely used in pharmaceutical and biochemical research. This derivative of piperazine features a nitrophenyl group, enhancing its reactivity and utility in synthetic applications. The hydrochloride salt form ensures improved solubility and stability, facilitating its use in aqueous and organic reaction systems. Its structural characteristics make it a valuable intermediate in the development of novel therapeutic agents, particularly in CNS-targeted drug discovery. The compound exhibits consistent batch-to-batch reproducibility, meeting stringent analytical standards (typically ≥98% purity by HPLC). Its well-defined molecular structure allows precise modification for structure-activity relationship studies, while the nitro group provides opportunities for further chemical transformations.

1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride structure

461664-02-8 structure

Product Name:1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride

CAS No:461664-02-8

MF:C₁₁H₁₅N₃O₂

MW:221.255702257156

CID:3103429

PubChem ID:2967785

Update Time:2025-07-02

1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(2-Methyl-4-nitro-phenyl)-piperazine
- STK172460
- AKOS000114349
- 1-(2-methyl-4-nitrophenyl)piperazine
- GS1405
- OVKXEUNBXUPEAP-UHFFFAOYSA-N
- SCHEMBL899660
- 461664-02-8
- 2-Methyl-4-nitro-phenyl-piperazine
- 1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride
- Inchi： 1S/C11H15N3O2/c1-9-8-10(14(15)16)2-3-11(9)13-6-4-12-5-7-13/h2-3,8,12H,4-7H2,1H3
- InChI Key： OVKXEUNBXUPEAP-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(=C(C)C=1)N1CCNCC1)=O

Computed Properties

Exact Mass: 221.116426730Da
Monoisotopic Mass: 221.116426730Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 61.1Å²

1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M240685-250mg	1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride	461664-02-8	250mg	$ 275.00	2022-06-04
TRC	M240685-500mg	1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride	461664-02-8	500mg	$ 450.00	2022-06-04
TRC	M240685-1000mg	1-(2-Methyl-4-nitrophenyl)piperazine hydrochloride	461664-02-8	1g	$ 720.00	2022-06-04